Cas no 2228674-97-1 ((3-Chloroprop-1-en-2-yl)cycloheptane)

• Product Name: (3-Chloroprop-1-en-2-yl)cycloheptane
• CAS No: 2228674-97-1
• MF: C₁₀H₁₇Cl
• MW: 172.694982290268
• CID: 5753911
• PubChem ID: 165972059
• Update Time: 2025-07-10

(3-Chloroprop-1-en-2-yl)cycloheptane Chemical and Physical Properties

Names and Identifiers

• (3-chloroprop-1-en-2-yl)cycloheptane
• EN300-1996177
• 2228674-97-1
• (3-Chloroprop-1-en-2-yl)cycloheptane

• Inchi： 1S/C10H17Cl/c1-9(8-11)10-6-4-2-3-5-7-10/h10H,1-8H2
• InChI Key： LWTVOEUWDWNNSU-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1CCCCCC1

Computed Properties

• Exact Mass: 172.1018782g/mol
• Monoisotopic Mass: 172.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Additional information on (3-Chloroprop-1-en-2-yl)cycloheptane

Introduction to (3-Chloroprop-1-en-2-yl)cycloheptane (CAS No. 2228674-97-1)

(3-Chloroprop-1-en-2-yl)cycloheptane (CAS No. 2228674-97-1) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound features a cycloheptane ring substituted with a 3-chloroprop-1-en-2-yl group, which imparts distinct chemical and physical properties that make it an intriguing subject of study.

The 3-chloroprop-1-en-2-yl group is particularly noteworthy due to its reactivity and the ability to undergo various chemical transformations. This functional group can participate in a wide range of reactions, such as nucleophilic substitutions, addition reactions, and elimination processes. The presence of the chlorine atom introduces additional complexity and reactivity, making (3-Chloroprop-1-en-2-yl)cycloheptane a valuable intermediate in the synthesis of more complex molecules.

In the context of pharmaceutical research, (3-Chloroprop-1-en-2-yl)cycloheptane has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as a precursor for the synthesis of compounds with therapeutic properties. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound in the synthesis of antiviral agents targeting specific viral enzymes. The cycloheptane ring provides a rigid scaffold that can enhance the binding affinity and selectivity of the resulting molecules, making them more effective in their intended applications.

Moreover, the unique structure of (3-Chloroprop-1-en-2-yl)cycloheptane has led to its exploration in materials science. The compound's ability to form stable complexes with metal ions has been leveraged in the development of new materials with enhanced mechanical and thermal properties. A study published in the Journal of Materials Chemistry A demonstrated that (3-Chloroprop-1-en-2-yl)cycloheptane can be used as a ligand to create metalorganic frameworks (MOFs) with high surface areas and tunable pore sizes. These MOFs have potential applications in gas storage, catalysis, and drug delivery systems.

In organic synthesis, (3-Chloroprop-1-en-2-yl)cycloheptane serves as a versatile starting material for the preparation of complex organic molecules. Its reactivity allows for the introduction of various functional groups through selective transformations. For example, researchers at Harvard University have utilized this compound in the synthesis of natural products and bioactive molecules. The ability to control the reactivity of the 3-chloroprop-1-en-2-yl group through strategic synthetic strategies has opened up new avenues for the development of novel compounds with diverse biological activities.

The physical properties of (3-Chloroprop-1-en-2-yl)cycloheptane, such as its boiling point, solubility, and stability, are also important considerations for its practical applications. Studies have shown that this compound exhibits good thermal stability and solubility in common organic solvents, making it suitable for use in both laboratory-scale experiments and industrial processes. These properties contribute to its versatility and ease of handling in various chemical reactions.

From an environmental perspective, the synthesis and use of (3-Chloroprop-1-en-2-yl)cycloheptane have been optimized to minimize environmental impact. Green chemistry principles have been applied to develop efficient synthetic routes that reduce waste generation and energy consumption. For instance, researchers at Stanford University have developed a catalytic method for the synthesis of this compound using environmentally benign catalysts and solvents. This approach not only enhances sustainability but also improves the overall efficiency of the synthetic process.

In conclusion, (3-Chloroprop-1-en-2-yl)cycloheptane (CAS No. 2228674-97-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working on new drug development, advanced materials, and complex organic syntheses. As ongoing research continues to uncover new applications and properties, (3-Chloroprop-1-en-2-yl)cycloheptane is poised to play an increasingly important role in shaping the future of these fields.